Cas no 1005679-02-6 (1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine)

• Product Name: 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine
• CAS No: 1005679-02-6
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD03422569
• CID: 3056924
• PubChem ID: 17024871
• Update Time: 2025-11-02

1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethyl-3-methyl-1 H -pyrazol-4-yl)-ethylamine
• FQB67902
• DB-017005
• Z1198162498
• 1-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-1-ETHANAMINE
• STK313371
• 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine
• 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-ethylamine
• 1-(1-ethyl-3-methylpyrazol-4-yl)ethanamine
• AKOS000305046
• FS-1946
• CS-0034344
• 1H-Pyrazole-4-methanamine, 1-ethyl-,3-dimethyl-
• 1005679-02-6
• MFCD03422569
• 1H-Pyrazole-4-methanamine, 1-ethyl-alpha,3-dimethyl-
• EN300-228701
• 1432029-56-5
• 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)ethan-1-amine
• 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine

• MDL： MFCD03422569
• Inchi： 1S/C8H15N3/c1-4-11-5-8(6(2)9)7(3)10-11/h5-6H,4,9H2,1-3H3
• InChI Key： LBPWIVHXGHWTHG-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(C)=N1)C(C)N

Computed Properties

• Exact Mass: 153.126597491Da
• Monoisotopic Mass: 153.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 250.3±25.0 °C at 760 mmHg
• Flash Point: 105.2±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine

Comprehensive Guide to 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine (CAS No. 1005679-02-6): Properties, Applications, and Market Insights

1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine (CAS No. 1005679-02-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative, characterized by its unique ethyl-methyl substitution pattern, serves as a versatile building block in synthetic chemistry. With the growing demand for heterocyclic compounds in drug discovery, this amine-functionalized pyrazole stands out for its potential in developing novel bioactive molecules.

The molecular structure of 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine features a pyrazole core substituted at the 1-position with an ethyl group and at the 3-position with a methyl group, while the 4-position bears an ethanamine moiety. This specific arrangement contributes to its hydrogen bonding capacity and molecular polarity, making it particularly valuable in medicinal chemistry applications. Recent studies highlight its role as a precursor for kinase inhibitors, a class of compounds currently dominating cancer research pipelines.

In the pharmaceutical sector, 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine has shown promise in the development of central nervous system (CNS) therapeutics. Its structural similarity to known neuromodulators has prompted investigations into its potential for treating neurological disorders, aligning with current research trends in neurodegenerative disease treatment. The compound's blood-brain barrier permeability, predicted by its calculated physicochemical properties, makes it particularly interesting for CNS-targeted drug design.

The agrochemical industry has also recognized the value of pyrazole derivatives like 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine. As sustainable agriculture gains prominence, researchers are exploring its potential as a scaffold for developing new-generation crop protection agents. The compound's structural features suggest possible activity against various plant pathogens, addressing the growing need for environmentally friendly pesticides with novel modes of action.

Synthetic accessibility is another advantage of 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine. The compound can be prepared through relatively straightforward multi-step organic synthesis from commercially available starting materials. This synthetic tractability, combined with its structural modularity, makes it attractive for combinatorial chemistry approaches and high-throughput screening programs in drug discovery.

Market analysis indicates growing demand for specialized pyrazole building blocks like 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine. Pharmaceutical companies and contract research organizations are increasingly sourcing such compounds to accelerate their discovery pipelines. The global market for fine chemicals and pharmaceutical intermediates is projected to maintain steady growth, driven by ongoing research into targeted therapies and personalized medicine approaches.

From a regulatory perspective, 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine falls into the category of research chemicals with no current usage restrictions. However, researchers should always consult local regulations when handling any chemical substance. Proper laboratory safety protocols should be followed during its use, including appropriate personal protective equipment and ventilation measures.

Future research directions for 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine may explore its potential in catalysis and material science applications. The compound's nitrogen-rich structure suggests possible utility in designing novel ligands for transition metal catalysts or as a component in functional materials. Such interdisciplinary applications could significantly expand its commercial value beyond traditional pharmaceutical uses.

For researchers seeking high-purity 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine, several specialty chemical suppliers offer the compound with comprehensive analytical documentation. Typical specifications include ≥95% purity by HPLC, with NMR and mass spectrometry data available for verification. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain compound stability over extended periods.

The intellectual property landscape surrounding pyrazole derivatives continues to evolve, with numerous patents filed for related structures. While 1-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)ethanamine itself may not be patented, its incorporation into novel compounds could have implications for patentability. Researchers should conduct thorough prior art searches before developing commercial applications based on this chemical entity.